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Compound of Interest

Compound Name: Myristic acid-d3

Cat. No.: B1602346

For Researchers, Scientists, and Drug Development Professionals

Myristic acid-d3 is a deuterated form of myristic acid (tetradecanoic acid), a common 14-
carbon saturated fatty acid. The incorporation of deuterium, a stable, non-radioactive isotope of
hydrogen, makes it a powerful tool in metabolic research, quantitative bioanalysis, and drug
development. Its chemical behavior is nearly identical to its natural counterpart, allowing it to be
seamlessly integrated into biological systems, while its increased mass is easily distinguishable
by mass spectrometry. This guide provides an in-depth overview of its chemical properties,
biological significance, and key experimental applications.

Core Chemical and Physical Properties

The defining characteristic of Myristic acid-d3 is the substitution of three hydrogen atoms with
deuterium on the terminal methyl group. While this substitution minimally affects bulk physical
properties like melting and boiling points, it results in a distinct molecular weight, which is
fundamental to its utility as a tracer and internal standard. The properties of Myristic acid-d3
(methyl-d3) are summarized below, with data for the unlabeled analogue provided for
comparison.
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Myristic Acid-d3 (methyl-

Property d3) Myristic Acid (Unlabeled)
CAS Number 62217-71-4 544-63-8
C14H25D302 C14H2802 (CH3(CH2)12COOH)
Molecular Formula
(CD3(CH2)12COOH) [1][2]13]
Molecular Weight 231.40 g/mol 228.37 g/mol [2][3]
) ) ) White to yellowish-white
Appearance White to off-white solid ) )
crystalline solid or powder[2][4]
Melting Point Data not available! 52-58.5 °C[5][6][7]
326.2 °C (at 760 mmHQg)[1][2]
Boiling Point Data not available! [4][7] 250 °C (at 100 mmHQg)[2]
[41[5][6]
Insoluble in water (<0.1 g/100
mL)[2]. Soluble in ethanol,
N Soluble in DMSO, DMF, dimethylformamide (DMF),
Solubility

Ethanol[8]

dimethyl sulfoxide (DMSO),
ether, and chloroform.[2][4][8]

[°]

Stability & Storage

Store at -20°C forup to 1
month or -80°C for up to 6
months.[10]

Stable. Incompatible with
strong bases and strong

oxidizing agents.[2][4][6]

1The melting and boiling points of isotopically labeled compounds are generally very similar to

their unlabeled counterparts.

Biological and Metabolic Significance

Myristic acid is not merely a metabolic fuel; it is a crucial substrate for post-translational

modification and a modulator of complex lipid signaling pathways.

Protein N-Myristoylation
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One of the most significant roles of myristic acid is in protein N-myristoylation. This is an
irreversible lipid modification where the enzyme N-myristoyltransferase (NMT) attaches a
myristoyl group (from myristoyl-CoA) to the N-terminal glycine residue of a wide range of
eukaryotic and viral proteins.[4][11][12][13] This modification is critical for mediating protein-
membrane interactions and protein-protein signaling, influencing protein localization, stability,
and function.[12][14][15]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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